Cas no 1160262-86-1 (2-(2,5-Dimethoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride)

• Product Name: 2-(2,5-Dimethoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride
• CAS No: 1160262-86-1
• MF: C₂₀H₁₈ClNO₃
• MW: 355.814824581146
• MDL: MFCD03421257
• CID: 4682500
• Update Time: 2025-10-23

2-(2,5-Dimethoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DIMETHOXYPHENYL)-6,8-DIMETHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL197071
• BBL014662
• R7158
• 4-quinolinecarbonyl chloride, 2-(2,5-dimethoxyphenyl)-6,8-dimethyl-
• 2-(2,5-Dimethoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

• MDL： MFCD03421257
• Inchi： 1S/C20H18ClNO3/c1-11-7-12(2)19-14(8-11)15(20(21)23)10-17(22-19)16-9-13(24-3)5-6-18(16)25-4/h5-10H,1-4H3
• InChI Key： SEYVNMOVZLQPMQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=C(C=CC=2OC)OC)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 355.098
• Monoisotopic Mass: 355.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4

Additional information on 2-(2,5-Dimethoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

2-(2,5-Dimethoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

The compound 2-(2,5-Dimethoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride, with the CAS number 1160262-86-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinoline derivative family, which is known for its versatile applications in drug design and advanced materials. The structure of this molecule is characterized by a quinoline ring system substituted with a 2,5-dimethoxyphenyl group at the 2-position and methyl groups at the 6 and 8 positions. The presence of a carbonyl chloride group at the 4-position further enhances its reactivity and functional versatility.

The synthesis of 2-(2,5-Dimethoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride involves a series of intricate organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-cancer drug development. The quinoline core is known to exhibit significant cytotoxic activity against various cancer cell lines, and the substitution pattern in this molecule further enhances its bioactivity. Studies have demonstrated that the compound can inhibit key enzymes involved in cancer cell proliferation and induce apoptosis in vitro.

Beyond its medicinal applications, 2-(2,5-Dimethoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to improve their electrical conductivity and thermal stability.

The structural features of this compound also make it an attractive building block for supramolecular chemistry. The presence of multiple functional groups allows for the formation of hydrogen bonds and π-π interactions, which are crucial for self-assembly processes. Scientists have utilized this property to design novel nanomaterials with potential applications in drug delivery systems and sensors.

In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its reactive nature, it does not fall under any category of restricted or hazardous substances as per current regulations. Its stability under normal storage conditions further enhances its utility in research settings.

Looking ahead, ongoing research continues to uncover new facets of this compound's potential. Collaborative efforts between academic institutions and industry are expected to drive further innovations in its synthesis and application. As the demand for specialized organic molecules grows across various industries, compounds like 2-(2,5-Dimethoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride are poised to play a pivotal role in shaping future technologies.